Cas no 2680799-78-2 (benzyl N-({6-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate)

• Product Name: benzyl N-({6-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate
• CAS No: 2680799-78-2
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 5623916
• PubChem ID: 165924394
• Update Time: 2025-05-21

benzyl N-({6-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299705
• 2680799-78-2
• benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate
• benzyl N-({6-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate

• Inchi： 1S/C16H14BrN3O2/c17-13-6-7-15-19-14(10-20(15)9-13)8-18-16(21)22-11-12-4-2-1-3-5-12/h1-7,9-10H,8,11H2,(H,18,21)
• InChI Key： WVHHYFKVJRPXFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(CNC(=O)OCC3C=CC=CC=3)=CN2C=1

Computed Properties

• Exact Mass: 359.02694g/mol
• Monoisotopic Mass: 359.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl N-({6-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate

Comprehensive Overview of Benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate (CAS No. 2680799-78-2)

Benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate (CAS No. 2680799-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a carbamate functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate due to its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's CAS No. 2680799-78-2 is frequently searched in academic and industrial databases, reflecting its growing importance in the field.

One of the key advantages of this compound lies in its versatility. The bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Additionally, the carbamate moiety provides a handle for introducing various pharmacophores, enabling the design of novel bioactive molecules. This adaptability makes benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate a sought-after reagent in medicinal chemistry.

The synthesis of benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate typically involves multi-step procedures, starting from commercially available imidazo[1,2-a]pyridine precursors. Optimization of reaction conditions, such as temperature, solvent choice, and catalyst loading, is crucial to achieving high yields and purity. Researchers often employ advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize the compound and confirm its structural integrity.

From an industrial perspective, scalability and cost-effectiveness are critical factors. The compound's CAS No. 2680799-78-2 is often associated with inquiries about bulk availability and custom synthesis services. Companies specializing in fine chemicals and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of pharmaceutical and biotechnology clients. The growing trend of outsourcing synthetic work has further amplified the demand for such intermediates.

Environmental and safety considerations are also paramount when handling benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures safe and sustainable use in research and production settings.

In conclusion, benzyl N-({6-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate (CAS No. 2680799-78-2) represents a promising compound with broad applications in drug development and chemical synthesis. Its unique structure, coupled with its reactivity, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its potential, this compound is likely to remain a focal point in the scientific community.